Cas no 1502669-44-4 (1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 1502669-44-4
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 5914984
• PubChem ID: 96237719
• Update Time: 2025-06-28

1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• 1502669-44-4
• [1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
• EN300-1278051

• Inchi： 1S/C9H11N5/c1-14-9(8(6-10)12-13-14)7-4-2-3-5-11-7/h2-5H,6,10H2,1H3
• InChI Key： VNVADVUOTVQHRQ-UHFFFAOYSA-N
• SMILES： N1(C)C(C2C=CC=CN=2)=C(CN)N=N1

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

Exploring the Versatile Applications of 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1502669-44-4) in Modern Chemistry

The compound 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1502669-44-4) has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry. This heterocyclic compound combines a pyridine ring with a 1,2,3-triazole moiety, making it an interesting subject for researchers in medicinal chemistry, materials science, and catalysis.

One of the most searched questions regarding this compound is "What are the applications of 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine?" Recent studies have shown that this molecule serves as a valuable building block in pharmaceutical research. Its structural similarity to known bioactive compounds makes it a promising candidate for drug discovery programs targeting various diseases.

The 1,2,3-triazole core in 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine is particularly noteworthy, as this structural motif has become increasingly important in click chemistry applications. Researchers frequently search for "click chemistry applications of triazole compounds" and this molecule fits perfectly into this trending research area. The presence of both nitrogen-rich heterocycles (pyridine and triazole) in one molecule offers multiple coordination sites, making it potentially useful in catalyst design.

Another hot topic in chemical research is the development of fluorescent probes and sensor materials. The conjugated system in 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine suggests possible photophysical properties that could be exploited in these applications. Many researchers are investigating "triazole-based fluorescent materials" and this compound could represent an interesting candidate for such studies.

From a synthetic chemistry perspective, the presence of both pyridine and triazole rings in 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine offers multiple possibilities for further functionalization. This aligns with current trends in "modular synthesis of heterocyclic compounds" that many organic chemists are exploring. The amine functionality at the 4-position of the triazole ring provides an excellent handle for additional chemical modifications.

In materials science, there's growing interest in "nitrogen-rich compounds for energy applications". The high nitrogen content of 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1502669-44-4) makes it potentially useful in this context. Researchers are particularly interested in how such compounds might contribute to the development of new materials for energy storage or conversion.

The stability and solubility characteristics of 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine are also subjects of research interest. Many scientists search for "water-soluble heterocyclic compounds" and this molecule's properties may offer advantages in biological or environmental applications where solubility is crucial.

Recent advances in computational chemistry have enabled more efficient studies of compounds like 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine. Searches for "DFT studies of triazole derivatives" have increased significantly, reflecting this trend. Theoretical calculations can provide valuable insights into the electronic structure and potential reactivity of this compound.

In the context of green chemistry, there's growing interest in "sustainable synthesis of nitrogen heterocycles". The preparation of 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine could potentially be optimized using environmentally friendly methods, aligning with current research priorities in synthetic chemistry.

The compound's potential in coordination chemistry is another area worth noting. With multiple nitrogen donor atoms, 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine could serve as an interesting ligand for metal complexes. This connects to popular search terms like "N-donor ligands in coordination chemistry" that many researchers are exploring.

As research into 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1502669-44-4) continues, we can expect to see more applications emerge in various fields of chemistry and materials science. Its unique combination of structural features makes it a versatile compound with potential uses that are only beginning to be explored.